Cas no 1804939-41-0 (3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1804939-41-0
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4842825
• Update Time: 2025-08-05

3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H7F5N2O2/c10-8(11)5-2-16-6(3-17)4(1-15)7(5)18-9(12,13)14/h2-3,8H,1,15H2
• InChI Key： ABSJKYKLHMPKIK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=O)C(CN)=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

Professional Introduction to 3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804939-41-0)

3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxaldehyde, with the CAS number 1804939-41-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic compound characterized by a nitrogen atom embedded within its six-membered ring structure. The presence of multiple fluorinated substituents and functional groups makes it a particularly intriguing molecule for synthetic chemists and biologists alike.

The structural composition of this compound is highly functionalized, featuring an aldehyde group at the 2-position of the pyridine ring, an aminomethyl group at the 3-position, a difluoromethyl group at the 5-position, and a trifluoromethoxy group at the 4-position. Such a configuration imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for drug discovery and development. The aldehyde functionality, in particular, serves as a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been a surge in interest regarding fluorinated compounds in pharmaceutical research due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into drug molecules can lead to increased lipophilicity, reduced susceptibility to enzymatic degradation, and improved oral bioavailability. This compound exemplifies the strategic use of fluorine in medicinal chemistry to optimize drug-like properties.

The aminomethyl group attached to the pyridine ring provides a nucleophilic site for condensation reactions with various heterocycles or carbonyl compounds. This reactivity has been exploited in the synthesis of peptidomimetics and other bioactive molecules where such linkages are crucial for maintaining biological activity. Furthermore, the presence of both difluoromethyl and trifluoromethoxy groups introduces steric hindrance and electronic effects that can modulate interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of novel antiviral and anticancer agents. For instance, researchers have demonstrated its utility in generating pyridine-based inhibitors that target viral proteases or kinases involved in pathogenic processes. The fluorinated substituents play a critical role in fine-tuning the pharmacological properties of these derivatives by influencing their binding modes and efficacy.

The aldehyde functionality at the 2-position of the pyridine ring is particularly noteworthy as it can undergo condensation reactions with primary amines to form Schiff bases. These derivatives have shown promise in various therapeutic applications, including antimicrobial and anti-inflammatory agents. The combination of these structural features makes this compound a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

In addition to its synthetic utility, this compound has been investigated for its potential role in materials science. Fluorinated pyridines are known to exhibit interesting electronic properties, making them suitable candidates for organic semiconductors or luminescent materials. The presence of multiple fluorine atoms can enhance charge transport properties or tuning photophysical characteristics through electron-withdrawing effects.

The synthesis of such complex molecules often requires multi-step procedures involving advanced organic transformations. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and fluorination methods are commonly employed to construct the desired framework efficiently. The challenge lies in achieving high yields while maintaining regioselectivity to avoid unwanted byproducts.

Ongoing research continues to explore new synthetic pathways that could streamline the production of this compound while reducing costs and environmental impact. Green chemistry principles are being increasingly adopted in pharmaceutical synthesis, emphasizing sustainable practices such as catalytic processes and solvent recovery systems. These advancements not only improve efficiency but also align with global efforts toward sustainable development.

The biological activity of derivatives derived from this compound remains an active area of investigation. Computational modeling techniques have been instrumental in predicting how structural modifications will affect biological outcomes before costly experimental trials are conducted. Such high-throughput virtual screening methods enable researchers to rapidly identify promising candidates for further optimization.

In conclusion,3-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804939-41-0) represents a fascinating example of how strategic functionalization can yield molecules with diverse applications across pharmaceuticals and materials science fields. Its unique structural features make it an invaluable tool for synthetic chemists aiming to develop innovative therapeutics targeting various diseases while adhering to sustainable practices that minimize environmental impact.